![molecular formula C25H32N2O2 B6073001 1-benzyl-N-(2,2,6-trimethyl-3,4-dihydro-2H-chromen-4-yl)-4-piperidinecarboxamide](/img/structure/B6073001.png)
1-benzyl-N-(2,2,6-trimethyl-3,4-dihydro-2H-chromen-4-yl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-N-(2,2,6-trimethyl-3,4-dihydro-2H-chromen-4-yl)-4-piperidinecarboxamide, also known as BTCP, is a synthetic compound that belongs to the family of piperidinecarboxamide derivatives. It is a potent and selective dopamine reuptake inhibitor that has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders.
Mechanism of Action
1-benzyl-N-(2,2,6-trimethyl-3,4-dihydro-2H-chromen-4-yl)-4-piperidinecarboxamide works by inhibiting the reuptake of dopamine, a neurotransmitter that plays a crucial role in regulating mood, motivation, and reward. By blocking the reuptake of dopamine, this compound increases the concentration of dopamine in the brain, leading to improvements in mood, motivation, and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including increasing dopamine levels in the brain, improving mood and motivation, and enhancing cognitive function. It has also been shown to have analgesic properties, making it potentially useful in the treatment of pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-benzyl-N-(2,2,6-trimethyl-3,4-dihydro-2H-chromen-4-yl)-4-piperidinecarboxamide in lab experiments is its potent and selective dopamine reuptake inhibition, which allows for precise manipulation of dopamine levels in the brain. However, one of the limitations of using this compound in lab experiments is its potential for abuse and addiction, which can complicate data interpretation.
Future Directions
There are several future directions for research on 1-benzyl-N-(2,2,6-trimethyl-3,4-dihydro-2H-chromen-4-yl)-4-piperidinecarboxamide, including further exploration of its potential therapeutic uses in the treatment of neurological and psychiatric disorders, as well as studies on its potential for abuse and addiction. Additionally, research on the structural and pharmacological properties of this compound could lead to the development of more effective and targeted dopamine reuptake inhibitors.
Synthesis Methods
The synthesis of 1-benzyl-N-(2,2,6-trimethyl-3,4-dihydro-2H-chromen-4-yl)-4-piperidinecarboxamide involves several steps, including the condensation of 2,2,6-trimethyl-4-piperidone with benzylamine, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the reaction of the resulting amine with 4-piperidinecarboxylic acid chloride to yield this compound.
Scientific Research Applications
1-benzyl-N-(2,2,6-trimethyl-3,4-dihydro-2H-chromen-4-yl)-4-piperidinecarboxamide has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders, including Parkinson's disease, depression, and addiction. It has been shown to increase dopamine levels in the brain, which can lead to improvements in mood, motivation, and cognitive function.
Properties
IUPAC Name |
1-benzyl-N-(2,2,6-trimethyl-3,4-dihydrochromen-4-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32N2O2/c1-18-9-10-23-21(15-18)22(16-25(2,3)29-23)26-24(28)20-11-13-27(14-12-20)17-19-7-5-4-6-8-19/h4-10,15,20,22H,11-14,16-17H2,1-3H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHYIGYGHYHAOQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(CC2NC(=O)C3CCN(CC3)CC4=CC=CC=C4)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.